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ZONYL FS-300 toxicity assessment in aquatic
organisms

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: ZONYL FS-300

CAS No.: 197664-69-0

Cat. No.: S1833096

Standard Aquatic Toxicity Testing Framework

While data for ZONYL FS-300 is unavailable in the search results, the established experimental protocols
for assessing chemical toxicity on aquatic organisms are well-defined. The table below summarizes the key

tests you would typically need to look for, based on OECD guidelines [1].

. . Test Standard .
Trophic Level Test Organism . Key Endpoints Measured
Type Duration
Invertebrates Daphnia magna / Acute 48 hours EC50 (Immobilization) [2] [1]
Ceriodaphnia dubia
Invertebrates Daphnia magna Chronic 21 days NOEC (Effects on
reproduction and survival) [2]
[1]
Primary Freshwater Algae Acute 72-96 hours EC50 (Inhibition of growth
Producers rate) [1]
Vertebrates Fish (e.g., Zebrafish, Acute 96 hours LC50 (Lethality) [1]
Trout)
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Experimental Workflow for Toxicity Assessment

To help visualize the process described in the testing protocols, the following diagram outlines the general

workflow for conducting and analyzing these standard aquatic toxicity tests.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. Aquatic Toxicity [chemsafetypro.com]
2. magna and Ceriodaphnia dubia have similar sensitivity in... Daphnia [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [ZONYL FS-300 toxicity assessment in aquatic organisms].
Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1833096#zonyl-

fs-300-toxicity-assessment-in-aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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